Cas no 2090304-95-1 ((3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid)

• Product Name: (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid
• CAS No: 2090304-95-1
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 5247919
• Update Time: 2025-06-22

(3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, tetrahydro-, 1,1-dioxide, (3R)-
• (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid

• Inchi： 1S/C5H8O4S/c6-5(7)4-1-2-10(8,9)3-4/h4H,1-3H2,(H,6,7)/t4-/m0/s1
• InChI Key： ASRQWTBGINUTIX-BYPYZUCNSA-N
• SMILES： C1S(=O)(=O)CC[C@@H]1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid

Introduction to (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic Acid (CAS No. 2090304-95-1)

(3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid, identified by the CAS number 2090304-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique thiolane core and carboxylic acid functionality, has garnered attention due to its potential applications in drug discovery and molecular medicine. The stereochemical configuration at the carbon atom (3R) plays a crucial role in determining its biological activity and interactions with biological targets.

The structure of (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid consists of a thiolane ring system, which is a five-membered heterocyclic compound containing sulfur and oxygen atoms. This structural motif is known for its stability and versatility in forming various chemical bonds, making it a valuable scaffold for medicinal chemistry applications. The presence of both a dioxo (C=O) group and a carboxylic acid (COOH) group introduces multiple reactive sites, enabling diverse functionalization and derivatization strategies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The thiolane scaffold has been explored in several research studies for its ability to mimic natural biomolecules and interact with biological systems. Specifically, the carboxylic acid moiety in (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid provides a site for hydrogen bonding interactions, which are critical for the binding affinity of drug candidates to their target proteins.

One of the most compelling aspects of this compound is its stereochemical purity. The (3R) configuration is particularly significant in pharmaceuticals, as it often correlates with enhanced biological activity and reduced side effects. Studies have shown that enantiomeric purity can dramatically influence the pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. The precise stereochemistry of (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid makes it an attractive candidate for further development as a lead compound or intermediate in drug synthesis.

The synthesis of (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid presents unique challenges due to the complexity of the thiolane ring system. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high yield and purity. Modern techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been employed to achieve the desired stereochemical configuration efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

Recent research has highlighted the potential applications of derivatives of (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid in various therapeutic areas. For instance, modifications to the thiolane ring have been explored for their anti-inflammatory and anti-cancer properties. The carboxylic acid group can be further functionalized to introduce additional pharmacophores that enhance binding affinity or modulate metabolic stability. Such structural modifications are key steps in optimizing drug candidates for clinical use.

The biological activity of (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into the binding mechanism and help guide the design of more effective derivatives.

In experimental settings, (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid has been tested for its effects on various disease models. Preliminary results suggest that it may exhibit promising therapeutic properties without significant toxicity. Such findings are encouraging for further exploration into its potential as a drug candidate or as an intermediate in more complex synthetic pathways.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecular architectures for new drugs, compounds like (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid offer a rich source of inspiration. Their unique structural features make them suitable for developing treatments against a wide range of diseases, including those that are currently difficult to address with existing therapies.

In conclusion, (3R)-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid (CAS No. 2090304-95-1) represents an exciting frontier in pharmaceutical chemistry. Its distinctive structure and stereochemistry provide a foundation for developing novel therapeutic agents with high efficacy and low toxicity. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in modern medicine.